Cas no 2877751-18-1 (N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide)

• Product Name: N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide
• CAS No: 2877751-18-1
• MF: C₁₄H₂₁FN₄O
• MW: 280.341146230698
• CID: 5309659
• PubChem ID: 165431957
• Update Time: 2025-05-18

N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(5-Ethyl-2-pyrimidinyl)-4-fluoro-4-piperidinyl]methyl]acetamide
• N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide
• 2877751-18-1
• AKOS040887120
• F6822-2835

• Inchi： 1S/C14H21FN4O/c1-3-12-8-16-13(17-9-12)19-6-4-14(15,5-7-19)10-18-11(2)20/h8-9H,3-7,10H2,1-2H3,(H,18,20)
• InChI Key： ZTOIAXAVBYDRSP-UHFFFAOYSA-N
• SMILES： FC1(CNC(C)=O)CCN(C2N=CC(CC)=CN=2)CC1

Computed Properties

• Exact Mass: 280.16993947g/mol
• Monoisotopic Mass: 280.16993947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide

Introduction to N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl)methyl]acetamide (CAS No. 2877751-18-1)

N-{[1-(5-ethylpyrimidin-2-yl)4-fluoropiperidin-4-yl]methyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2877751-18-1, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a combination of pyrimidine and piperidine moieties, suggests potential biological activities that are currently under investigation.

The compound's structure is of particular interest because it incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity in biological targets. The presence of a 4-fluoropiperidine group is particularly noteworthy, as fluorine substitution is frequently employed in medicinal chemistry to improve metabolic stability and binding interactions. Additionally, the 5-ethylpyrimidin-2-yl moiety introduces a layer of complexity that may contribute to its interaction with specific enzymes or receptors.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of kinases and other enzymes involved in signal transduction pathways. N-{[1-(5-ethylpyrimidin-2-yl)4-fluoropiperidin-4-yl]methyl}acetamide has been identified as a potential inhibitor of certain kinases, which are implicated in various diseases, including cancer. Preliminary studies have suggested that this compound may exhibit inhibitory activity against EGFR (epidermal growth factor receptor) and other related kinases, making it a valuable scaffold for further derivatization and optimization.

The synthesis of N-{[1-(5-ethylpyrimidin-2-yl)4-fluoropiperidin-4-yl]methyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-fluoropiperidine group is particularly challenging due to the sensitivity of the fluorine atom to various reaction conditions. However, advances in synthetic methodologies have made it possible to introduce fluorine substituents with greater precision, thereby improving the overall yield and quality of the final product.

The pharmacological profile of N-{[1-(5-ethylpyrimidin-2-yl)4-fluoropiperidin-4-yl]methyl}acetamide is still being elucidated, but initial findings are promising. In vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines, suggesting potential therapeutic applications. Additionally, the compound's ability to cross the blood-brain barrier may make it suitable for treating central nervous system disorders. Further research is needed to fully understand its mechanism of action and to identify any potential side effects.

The use of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates like N-{[1-(5-ethylpyrimidin-2-yl)4-fluoropiperidin-4-yl]methyl}acetamide. These tools allow researchers to predict the biological activity of compounds based on their structural features, thereby reducing the time and cost associated with traditional screening methods. As a result, more compounds like this one are being rapidly discovered and evaluated for their therapeutic potential.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. N-{[1-(5-ethylpyrimidin-2-y

In conclusion, N-{[1-(5-e t h y l p y r i m i d i n - 2 - y l t h y l - 4 - f l u o r o - p i l e r i d i n - 4 - y l ) m e t h y l ] a c e t a m i d e ( CAS No. 2877751- 18 - 1) is a highly intriguing compound with significant potential in pharmaceutical research. Its structural features and preliminary biological activities make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.